Cas no 51533-65-4 (Cyclohexanecarbonitrile, 1-(3,4-dimethoxyphenyl)-4-oxo-)

Cyclohexanecarbonitrile, 1-(3,4-dimethoxyphenyl)-4-oxo-, is a specialized organic compound featuring a cyclohexane ring substituted with a nitrile group and a 3,4-dimethoxyphenyl moiety at the 1-position, along with a carbonyl group at the 4-position. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex heterocycles or pharmaceutical precursors. The presence of electron-donating methoxy groups enhances its reactivity in electrophilic aromatic substitution or condensation reactions. Its well-defined molecular framework ensures consistent performance in research applications, such as drug discovery or material science. The compound’s purity and stability further support its utility in controlled synthetic pathways.
Cyclohexanecarbonitrile, 1-(3,4-dimethoxyphenyl)-4-oxo- structure
51533-65-4 structure
Product Name:Cyclohexanecarbonitrile, 1-(3,4-dimethoxyphenyl)-4-oxo-
CAS No:51533-65-4
MF:C15H17NO3
MW:259.300384283066
CID:362055
PubChem ID:749913
Update Time:2025-10-23

Cyclohexanecarbonitrile, 1-(3,4-dimethoxyphenyl)-4-oxo- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarbonitrile, 1-(3,4-dimethoxyphenyl)-4-oxo-
    • 1-(3,4-dimethoxyphenyl)-4-oxocyclohexane-1-carbonitrile
    • 4-CYANO-4-(3,4-DIMETHOXYPHENYL)CYCLOHEXANONE
    • 51533-65-4
    • DGEFSVRXOCLHAY-UHFFFAOYSA-N
    • SCHEMBL7381516
    • SR-01000480357
    • DTXSID00353720
    • 4-(3,4-Dimethoxyphenyl)-4-cyanocyclohexanone
    • 1-(3,4-dimethoxyphenyl)-4-oxocyclohexanecarbonitrile
    • Oprea1_491919
    • AG-690/09301016
    • SR-01000480357-1
    • AKOS000545148
    • Oprea1_769816
    • Inchi: 1S/C15H17NO3/c1-18-13-4-3-11(9-14(13)19-2)15(10-16)7-5-12(17)6-8-15/h3-4,9H,5-8H2,1-2H3
    • InChI Key: DGEFSVRXOCLHAY-UHFFFAOYSA-N
    • SMILES: O=C1CCC(C#N)(C2C=CC(=C(C=2)OC)OC)CC1

Computed Properties

  • Exact Mass: 259.12091
  • Monoisotopic Mass: 259.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 59.3Ų

Experimental Properties

  • PSA: 59.32

Cyclohexanecarbonitrile, 1-(3,4-dimethoxyphenyl)-4-oxo- Pricemore >>

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Additional information on Cyclohexanecarbonitrile, 1-(3,4-dimethoxyphenyl)-4-oxo-

Exploring the Properties and Applications of Cyclohexanecarbonitrile, 1-(3,4-dimethoxyphenyl)-4-oxo- (CAS No. 51533-65-4)

Cyclohexanecarbonitrile, 1-(3,4-dimethoxyphenyl)-4-oxo- (CAS No. 51533-65-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique cyclohexane backbone and dimethoxyphenyl substituents, serves as a versatile intermediate in the development of bioactive molecules. Its molecular structure, featuring a carbonitrile group and a 4-oxo functionality, makes it a valuable building block for designing compounds with potential therapeutic applications.

In recent years, the demand for high-purity chemical intermediates like Cyclohexanecarbonitrile, 1-(3,4-dimethoxyphenyl)-4-oxo- has surged, driven by advancements in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a precursor for synthesizing heterocyclic compounds, which are pivotal in developing central nervous system (CNS) agents and anti-inflammatory drugs. The compound's dimethoxy groups enhance its solubility and reactivity, making it a preferred choice for multi-step organic synthesis.

The synthesis of Cyclohexanecarbonitrile, 1-(3,4-dimethoxyphenyl)-4-oxo- typically involves Grignard reactions or catalytic oxidation processes, which are widely discussed in organic chemistry forums and academic publications. Its CAS No. 51533-65-4 is frequently searched in chemical databases such as SciFinder and Reaxys, reflecting its relevance in industrial applications. Users often inquire about its spectroscopic data (e.g., NMR, IR) and chromatographic purity, underscoring the need for reliable analytical methods.

From an SEO perspective, keywords like "Cyclohexanecarbonitrile derivatives" and "1-(3,4-dimethoxyphenyl)-4-oxo synthesis" are trending in scientific search engines, aligning with the growing interest in custom chemical synthesis. Environmental considerations also play a role, as researchers explore green chemistry approaches to produce such intermediates with minimal waste. The compound's stability under ambient conditions and compatibility with biodegradable solvents further enhance its appeal.

In conclusion, Cyclohexanecarbonitrile, 1-(3,4-dimethoxyphenyl)-4-oxo- (CAS No. 51533-65-4) exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its applications span pharmaceutical intermediates, material science, and catalysis research, making it a subject of ongoing exploration. As AI-driven drug design and automated synthesis platforms evolve, this compound is poised to remain a key player in innovative chemical solutions.

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